Cas no 879996-63-1 (1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)-)

1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)-, is a specialized heterocyclic aldehyde featuring a pyrazole core substituted with a 2,4-dimethylphenyl group at the 3-position. This compound is valued for its structural versatility, serving as a key intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both aldehyde and pyrazole functionalities allows for selective derivatization, enabling the construction of complex molecular architectures. Its well-defined reactivity profile makes it suitable for applications in cross-coupling reactions, condensation reactions, and heterocyclic scaffold elaboration. The compound is typically characterized by high purity and stability under standard handling conditions, ensuring reliable performance in synthetic workflows.
1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)- structure
879996-63-1 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)-
CAS No:879996-63-1
MF:C12H12N2O
MW:200.236482620239
CID:1916359
PubChem ID:4715255
Update Time:2025-10-10

1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)-
    • 879996-63-1
    • MFCD06662330
    • STK895512
    • 3-(2,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde
    • BBL022285
    • AKOS016343320
    • AKOS000112301
    • ALBB-020331
    • 5-(2,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde
    • LS-06347
    • Inchi： 1S/C12H12N2O/c1-8-3-4-11(9(2)5-8)12-10(7-15)6-13-14-12/h3-7H,1-2H3,(H,13,14)
    • InChI Key： SRRBPFXGBKWPAA-UHFFFAOYSA-N
    • SMILES： O=CC1C=NNC=1C1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 200.094963011Da
  • Monoisotopic Mass: 200.094963011Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 45.8Ų

1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AI93566-500mg
3-(2,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde
 879996-63-1 >95%
500mg
 $578.00 2024-04-19
A2B Chem LLC
AI93566-1g
3-(2,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde
 879996-63-1 >95%
1g
 $648.00 2024-04-19
A2B Chem LLC
AI93566-5g
3-(2,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde
 879996-63-1 >95%
5g
 $1342.00 2024-04-19
A2B Chem LLC
AI93566-10g
3-(2,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde
 879996-63-1 >95%
10g
 $1828.00 2024-04-19
abcr
AB384115-500mg
3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carbaldehyde; .
 879996-63-1
500mg
 €397.00 2025-04-15
abcr
AB384115-1g
3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carbaldehyde; .
 879996-63-1
1g
 €477.00 2025-04-15
abcr
AB384115-5g
3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carbaldehyde; .
 879996-63-1
5g
 €1277.00 2025-04-15
abcr
AB384115-10g
3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carbaldehyde; .
 879996-63-1
10g
 €1837.00 2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
BB01-3333-5g
3-(2,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde
 879996-63-1 nan
5g
 ¥5475.60 2025-04-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
BB01-3333-10g
3-(2,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde
 879996-63-1 nan
10g
 ¥7581.60 2025-04-12

1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:879996-63-1)1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)-
Order Number:A1233122
Stock Status:in Stock
Quantity:5g/10g/25g/50g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:46
Price ($):686/951/1760/3300
Email:sales@amadischem.com

1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)- Related Literature

879996-63-1 (1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)-) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:879996-63-1)1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)-
A1233122
Purity:99%/99%/99%/99%
Quantity:5g/10g/25g/50g
Price ($):686/951/1760/3300
Email